Cas no 429658-95-7 (Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate)

Dabigatran ethyl ester is a new oral anticoagulant compound and thrombin inhibitor

Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate structure

429658-95-7 structure

Product Name:Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate

CAS No:429658-95-7

Molecular Formula:C₂₇H₂₉N₇O₃

Molecular Weight:499.56426

MDL:MFCD16294325

CID:823773

PubChem ID:446804

Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate Properties

Names and Identifiers

- Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate
- 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N -(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)prop anoate hydrochloride
- Alanine, N-[[2-[[[4-(aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-, ethyl ester
- Dabigatran (ethyl ester)
- DABIGATRAN ETHYL ACOH SALT
- Dabigatran Ethyl Ester
- Ethyl3-(2-((4-carbamimidoylphenylamino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate
- N-[[2-[[[4-(Aminoiminomethyl)phenyl]amino]methyl]-1-methyl-
- N-[[2-[[[4-(Aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-(2-pyridinyl)-beta-alanine ethyl ester
- 3-({2-[(4-CARBAMIMIDOYL-PHENYLAMINO)-METHYL]-3-METHYL-3H-BENZOIMIDAZOLE-5-CARBONYL}-PYRIDIN-2-YL-AMINO)-PROPIONIC ACID ETHYL ESTER
- AC1L9K40
- C24
- CHEBI:41302
- CHEMBL1231568
- CTK8B6269
- SureCN3027080
- ethyl 3-{[(2-{[(4-{carbamimidoyl}phenyl)amino]methyl}-1-methyl-1H-benzimidazol-5-yl)carbonyl](pyridin-2-yl)amino}propanoate
- Beta-alanine, N-[[2-[[[4-(aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-, ethyl ester
- Ethyl 3-((2-((4-carbamimidoylanilino)methyl)-1-methylbenzimidazole-5-carbonyl)-pyridin-2-ylamino)propanoate
- UNII-KJ4EH9410G
- Q27282281
- 1-methyl-2-[N-[4-amidinophenyl]aminomethyl]benzimidazol-5-yl-carboxylic acid-N-(2-pyridyl)-N-(2-ethoxycarbonylethyl)amide
- BCP12049
- DTXSID40332231
- BGLLICFSSKPUMR-UHFFFAOYSA-N
- BIBR0951
- Dabigatran-ethyl ester (metabolite M2, BIBR0951)
- DB-070379
- Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzimidazole-5-carboxamido)propanoate
- STL450914
- Ethyl N-[(2-{[(4-carbamimidoylphenyl)amino]methyl}-1-methyl-1H-benzimidazol-5-yl)carbonyl]-N-2-pyridinyl-beta-alaninate
- I11699
- AC-27058
- Dabigatran etexilate related compound B [USP]
- ethyl 3-{[(2-[{(4-carbamimidoylphenyl)amino]methyl}-1-methyl-1H-benzimidazol-5-yl)carbonyl](pyridin-2-yl)amino}propanoate
- 1-methyl-2-[N-[4-amidinophenyl]aminomethyl]benzimidazol-5-yl-carboxylicacid-N-(2-pyridyl)-N-(2-ethoxy carbonylethyl)amide
- 429658-95-7
- AKOS015999747
- SCHEMBL3027080
- beta-Alanine, N-((2-(((4-(aminoiminomethyl)phenyl)amino)methyl)-1-methyl-1H-benzimidazol-5-yl)carbonyl)-N-2-pyridinyl-, ethyl ester
- BDBM50403047
- Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo(d)imidazole-5-carboxamido)propanoate
- 1-methyl-2-[N-[4-amidinophenyl]-amino-methyl]-benzimidazol-5-yl-carboxylic acid-N-(2-pyridyl)-N-(2-ethoxycarbonylethyl)-amide
- Ethyl N-((2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-1H-benzimidazol-5-yl)carbonyl)-N-2-pyridinyl-beta-alaninate
- ETHYL N-((2-(((4-CARBAMIMIDOYLPHENYL)AMINO)METHYL)-1-METHYL-1H-BENZIMIDAZOL-5-YL)CARBONYL)-N-2-PYRIDINYL-.BETA.-ALANINATE
- BIBR-951
- HY-17378
- BIBR-951CL
- .BETA.-ALANINE, N-((2-(((4-(AMINOIMINOMETHYL)PHENYL)AMINO)METHYL)-1-METHYL-1H-BENZIMIDAZOL-5-YL)CARBONYL)-N-2-PYRIDINYL-, ETHYL ESTER
- 1-methyl-2-[N-[4-amidinophenyl]aminomethyl]benzimidazol-5-yl-carboxylicacid-N-(2-pyridyl)-N-(2-ethoxycarbonylethyl)amide
- DTXCID90283325
- Dabigatran ethyl ester
- ethyl N-[(2-{[(4-carbamimidoylphenyl)amino]methyl}-1-methyl-1H-benzimidazol-5-yl)carbonyl]-N-pyridin-2-yl-beta-alaninate
- C27H29N7O3
- NCGC00378882-01
- BIBR 951
- KJ4EH9410G
- ethyl 3-[[2-[(4-carbamimidoylanilino)methyl]-1-methylbenzimidazole-5-carbonyl]-pyridin-2-ylamino]propanoate
- +Expand
- MDL： MFCD16294325
- InChIKey： BGLLICFSSKPUMR-UHFFFAOYSA-N
- Inchi： InChI=1S/C27H29N7O3/c1-3-37-25(35)13-15-34(23-6-4-5-14-30-23)27(36)19-9-12-22-21(16-19)32-24(33(22)2)17-31-20-10-7-18(8-11-20)26(28)29/h4-12,14,16,31H,3,13,15,17H2,1-2H3,(H3,28,29)
- SMILES： O=C(N(C1=NC=CC=C1)CCC(OCC)=O)C2=CC=C3C(N=C(N3C)CNC4=CC=C(C(N)=N)C=C4)=C2

Computed Properties

Exact Mass: 499.233188g/mol
Surface Charge: 0
XLogP3: 2.4
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 11
Monoisotopic Mass: 499.233188g/mol
Monoisotopic Mass: 499.233188g/mol
Topological Polar Surface Area: 139Å²
Heavy Atom Count: 37
Complexity: 788
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 4.33750
PSA: 139.22000
Boiling Point: 774.5°C at 760 mmHg
Flash Point: 774.5 °C at 760 mmHg
Density: 1.31

Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I8QP-5mg	b-Alanine,N-[[2-[[[4-(aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-, ethyl ester	429658-95-7	98%	5mg	$102.00	2024-05-02
A2B Chem LLC	AI50337-5mg	b-Alanine,N-[[2-[[[4-(aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-, ethyl ester	429658-95-7	≥98.0%	5mg	$95.00	2024-04-20
Aaron	AR00I8Z1-5mg	b-Alanine,N-[[2-[[[4-(aminoiminomethyl)phenyl]amino]methyl]-1-methyl-1H-benzimidazol-5-yl]carbonyl]-N-2-pyridinyl-, ethyl ester	429658-95-7	97%	5mg	$81.00
Ambeed	A686750-10mg	Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate	429658-95-7	97%	10mg	$128.0	2024-07-19
AstaTech	SC3361-0.25/G	ETHYL 3-(2-((4-CARBAMIMIDOYLPHENYLAMINO)METHYL)-1-METHYL-N-(PYRIDIN-2-YL)-1H-BENZO[D]IMIDAZOLE-5-CARBOXAMIDO)PROPANOATE	429658-95-7	95%	0.25g	$530	2023-09-15
Chemenu	CM158099-100mg	Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate	429658-95-7	98%	100mg	$655	2021-08-05
ChemScence	CS-1021-5mg	Dabigatran ethyl ester	429658-95-7	≥98.0%	5mg	$60.0	2021-09-02
DC Chemicals	DC24096-10 mg	Dabigatran ethyl ester	429658-95-7	>98%	10mg	$120.0	2022-02-28
Matrix Scientific	092350-250mg	Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate, 95+%	429658-95-7	95+%	250mg	$756.00	2023-09-08
MedChemExpress	HY-17378-5mg	Dabigatran (ethyl ester)	429658-95-7	98.09%	5mg	￥600

Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate Synthesis

Synthetic Circuit 1

211915-84-3

104-15-4

429658-95-7

104-15-4

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol
1.2 Reagents: Ammonium hydroxide Solvents: Water

Reference

Identification, Synthesis, and Strategy for the Reduction of Potential Impurities Observed in Dabigatran Etexilate Mesylate Processes

Zheng, Yong-Yong; et al, Organic Process Research & Development, 2014, 18(6), 744-750

Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate Raw materials

Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate Preparation Products

Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.

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Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate Related Literature

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429658-95-7 (Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate) Related Products

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(CAS:429658-95-7)Ethyl 3-(2-(((4-carbamimidoylphenyl)amino)methyl)-1-methyl-N-(pyridin-2-yl)-1H-benzo[d]imidazole-5-carboxamido)propanoate

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